Cas no 144675-85-4 ([1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-(3,4,5-trifluorophenyl)-)
144675-85-4 structure
Product Name:[1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-(3,4,5-trifluorophenyl)-
CAS No:144675-85-4
MF:C21H29F3O
MW:354.449577093124
CID:2777714
Update Time:2023-08-07
[1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-(3,4,5-trifluorophenyl)- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-(3,4,5-trifluorophenyl)-
- 1~3~,1~4~,1~5~-Trifluoro-3~4~-propyl-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
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- Inchi: 1S/C21H29F3O/c1-2-3-14-4-6-15(7-5-14)16-8-10-21(25,11-9-16)17-12-18(22)20(24)19(23)13-17/h12-16,25H,2-11H2,1H3
- InChI Key: HZQHBFCHMSVIKM-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1)C1(CCC(CC1)C1CCC(CCC)CC1)O)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 401
- XLogP3: 6.7
- Topological Polar Surface Area: 20.2
[1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-(3,4,5-trifluorophenyl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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